1-Benzothiophen-2-yl-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]methanone

• CAS RN: 2034205-10-0
• Molecular Formula: C19H22N4O3S2
• Molecular Weight: 418.53
• IUPAC Name: 1-benzothiophen-2-yl-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C19H22N4O3S2/c1-13-18(14(2)21-20-13)28(25,26)23-9-5-8-22(10-11-23)19(24)17-12-15-6-3-4-7-16(15)27-17/h3-4,6-7,12H,5,8-11H2,1-2H3,(H,20,21)
• InChI Key: OXLZGUFGIAJDMA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1)C)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CC4=CC=CC=C4S3
• solubility: not available

Description

The compound is a complex organic molecule that contains several functional groups, including a benzothiophene, a pyrazole, a sulfonyl group, and a diazepane. These groups are common in medicinal chemistry and material science, and they often exhibit a wide range of therapeutic properties.

Scientific Research Applications

GPR52 Agonists

• Role of the Compound : 1-Benzothiophen-2-yl-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]methanone has been designed as a GPR52 agonist. .

Serotoninergic 5-HT1A Receptor Affinity

• In Vitro Evaluation : Target compounds were assessed for their affinity on serotoninergic 5-HT1A receptors using radioligand binding assays. .

Antileishmanial and Antimalarial Activities

• .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many compounds with similar structures exhibit antimicrobial and cytotoxic activities.

Future Directions

Future research could focus on exploring the potential applications of this compound in various fields, such as medicinal chemistry and material science. This could involve studying its biological activity, optimizing its synthesis process, and investigating its mechanism of action.